Cas no 1891769-41-7 ({1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine)

• Product name: {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• CAS No: 1891769-41-7
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 5895292
• PubChem ID: 117377855

{1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1961070
• {1-[2-chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• 1891769-41-7
• {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine

• Inchi： 1S/C11H11ClF3N/c12-8-3-1-2-7(11(13,14)15)9(8)10(6-16)4-5-10/h1-3H,4-6,16H2
• InChI Key： AAZSBNJXHXIEGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1(CN)CC1

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 3

Additional information on {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine

Introduction to {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine (CAS No. 1891769-41-7)

{1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine (CAS No. 1891769-41-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

Chemical Structure and Properties

{1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine is a cyclic amine with a distinctive aromatic substituent. The molecule consists of a cyclopropyl ring attached to a methylene group, which is further substituted with a 2-chloro-6-(trifluoromethyl)phenyl group. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, influencing the overall reactivity and stability of the molecule. The chlorine atom on the phenyl ring adds further complexity to the structure, affecting its solubility and interactions with biological targets.

The chemical formula of {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine is C₁₃H₁₂ClF₃N, and its molecular weight is approximately 274.68 g/mol. The compound is typically synthesized through multi-step organic reactions involving the formation of the cyclopropyl ring and subsequent substitution with the aromatic moiety. The exact synthetic route can vary, but common methods include transition-metal-catalyzed coupling reactions and nucleophilic aromatic substitution.

Synthesis Methods

The synthesis of {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine has been extensively studied due to its potential applications in drug discovery. One widely used method involves the reaction of a cyclopropyl carbinol derivative with a 2-chloro-6-(trifluoromethyl)benzoyl chloride. This reaction is typically carried out in the presence of a base such as triethylamine or pyridine to facilitate the formation of the amide intermediate. Subsequent reduction of the amide using hydrogen gas over a palladium catalyst yields the desired amine product.

An alternative approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, to introduce the aromatic substituent onto the cyclopropyl ring. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale synthesis in industrial settings.

Biological Activities and Applications

{1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine acts as a potent inhibitor of a specific enzyme involved in cancer cell proliferation. The compound was found to selectively inhibit this enzyme without affecting other related enzymes, suggesting its potential as a targeted therapeutic agent for cancer treatment.

Another area of interest is the role of {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine in modulating neurotransmitter systems. Research conducted at a leading pharmaceutical company revealed that this compound can effectively modulate serotonin receptors, making it a promising candidate for treating neurological disorders such as depression and anxiety disorders.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetic properties of this compound in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to further assess the efficacy and safety of {1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine in larger patient populations. The ultimate goal is to develop this compound into an effective therapeutic agent for various diseases and conditions.

Conclusion

{1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methanamine (CAS No. 1891769-41-7) is a promising synthetic compound with unique structural features and diverse biological activities. Its potential applications in drug discovery and development have been supported by extensive preclinical research and ongoing clinical trials. As further studies continue to uncover its full potential, this compound holds significant promise for advancing medical treatments in various fields.